Cas no 136133-08-9 (Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether)

Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether is a chemically modified derivative of ellagic acid, characterized by the addition of a beta-D-xylopyranosyl group at the 7-position and methyl ether groups at the 2, 3, and 8 positions. This structural modification enhances its solubility and stability compared to the parent compound, making it more suitable for research applications in medicinal chemistry and pharmacology. The compound exhibits potential bioactivity due to its ellagic acid core, which is known for antioxidant and anti-inflammatory properties. Its defined structure allows for precise mechanistic studies, particularly in exploring structure-activity relationships in natural product derivatives.
Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether structure
136133-08-9 structure
Product Name:Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether
CAS No:136133-08-9
MF:C22H20O12
MW:476.387007713318
CID:836897
PubChem ID:10838304
Update Time:2025-06-09

Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether Chemical and Physical Properties

Names and Identifiers

    • Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether
    • 3,7,8-Trimethoxy-5,10-dioxo-5,10-dihydrochromeno[5,4,3-cde]chrome n-2-yl β-D-xylopyranoside
    • 3,7-DI-OMETHYLDUCHESIDE A
    • 3,7-Di-O-methylducheside A
    • [ "3", "7", "8-Tri-O-methylellagic acid 2-O-xyloside" ]
    • 3
    • CHEMBL490314
    • CS-0017650
    • HY-N1797
    • [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,3,8-trimethoxy-7-(-D-xylopyranosyloxy)-
    • AKOS032948689
    • 6,7,14-trimethoxy-13-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
    • 136133-08-9
    • FS-10316
    • DA-69897
    • 6,7,14-TRIMETHOXY-13-{[(2S,3R,4S,5R)-3,4,5-TRIHYDROXYOXAN-2-YL]OXY}-2,9-DIOXATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECA-1(15),4,6,8(16),11,13-HEXAENE-3,10-DIONE
    • Inchi: 1S/C22H20O12/c1-28-10-4-7-12-13-8(21(27)33-18(12)16(10)29-2)5-11(17(30-3)19(13)34-20(7)26)32-22-15(25)14(24)9(23)6-31-22/h4-5,9,14-15,22-25H,6H2,1-3H3/t9-,14+,15-,22+/m1/s1
    • InChI Key: QXQRDKINPINYFD-SCBIHCBJSA-N
    • SMILES: O1C[C@H]([C@@H]([C@H]([C@@H]1OC1C=C2C(=O)OC3=C(C(=CC4C(=O)OC(C=1OC)=C2C=43)OC)OC)O)O)O

Computed Properties

  • Exact Mass: 476.09500
  • Monoisotopic Mass: 476.09547607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 792
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 804.2±65.0 °C at 760 mmHg
  • Flash Point: 283.0±27.8 °C
  • PSA: 167.26000
  • LogP: 0.33400
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

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